S-(TRIFLUOROMETHYL)-3,7-DINITRODIBENZOTHIOPHENIUM TRIFLUOROMETHANESULFONATE
S-(TRIFLUOROMETHYL)-3,7-DINITRODIBENZOTHIOPHENIUM TRIFLUOROMETHANESULFONATE
Brand Name:
Vulcanchem
CAS No.:
129922-37-8
VCID:
VC0154522
InChI:
InChI=1S/C13H6F3N2O4S.CHF3O3S/c14-13(15,16)23-11-5-7(17(19)20)1-3-9(11)10-4-2-8(18(21)22)6-12(10)23;2-1(3,4)8(5,6)7/h1-6H;(H,5,6,7)/q+1;/p-1
SMILES:
C1=CC2=C(C=C1[N+](=O)[O-])[S+](C3=C2C=CC(=C3)[N+](=O)[O-])C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C14H6F6N2O7S2
Molecular Weight:
492.3 g/mol
S-(TRIFLUOROMETHYL)-3,7-DINITRODIBENZOTHIOPHENIUM TRIFLUOROMETHANESULFONATE
CAS No.: 129922-37-8
Main Products
VCID: VC0154522
Molecular Formula: C14H6F6N2O7S2
Molecular Weight: 492.3 g/mol
| CAS No. | 129922-37-8 |
|---|---|
| Product Name | S-(TRIFLUOROMETHYL)-3,7-DINITRODIBENZOTHIOPHENIUM TRIFLUOROMETHANESULFONATE |
| Molecular Formula | C14H6F6N2O7S2 |
| Molecular Weight | 492.3 g/mol |
| IUPAC Name | 3,7-dinitro-5-(trifluoromethyl)dibenzothiophen-5-ium;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C13H6F3N2O4S.CHF3O3S/c14-13(15,16)23-11-5-7(17(19)20)1-3-9(11)10-4-2-8(18(21)22)6-12(10)23;2-1(3,4)8(5,6)7/h1-6H;(H,5,6,7)/q+1;/p-1 |
| Standard InChIKey | RNOLRSQVOBCKGG-UHFFFAOYSA-M |
| SMILES | C1=CC2=C(C=C1[N+](=O)[O-])[S+](C3=C2C=CC(=C3)[N+](=O)[O-])C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | C1=CC2=C(C=C1[N+](=O)[O-])[S+](C3=C2C=CC(=C3)[N+](=O)[O-])C(F)(F)F.C(F)(F)(F)S(=O)(=O)[O-] |
| PubChem Compound | 2777514 |
| Last Modified | Nov 11 2021 |
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